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Compound of Interest

Compound Name: N-Benzylethylenediamine

Cat. No.: B1211566 Get Quote

Essential Safety and Handling Guide for N-
Benzylethylenediamine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for handling N-Benzylethylenediamine, including personal protective equipment

(PPE), procedural guidance for handling and storage, and disposal plans.

Hazard Identification and Personal Protective Equipment
(PPE)
N-Benzylethylenediamine is classified as a corrosive material that can cause severe skin

burns and eye damage.[1] It is crucial to use appropriate PPE to prevent contact and

inhalation.

Recommended Personal Protective Equipment:
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Equipment Specification Purpose

Eye and Face Protection
Chemical splash goggles and

a faceshield.

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl, Neoprene, or

Nitrile).[2]

Prevents skin contact and

chemical burns. Breakthrough

time should be considered for

prolonged handling.

Body Protection

A chemical-resistant lab coat

or apron worn over long-

sleeved clothing and closed-

toe shoes.[2]

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a suitable

cartridge (e.g., type ABEK

(EN14387)) should be used in

poorly ventilated areas or

when vapors are likely to be

generated.

Prevents respiratory tract

irritation from inhalation of

vapors.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of N-
Benzylethylenediamine for easy reference.
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Property Value

Molecular Formula C₉H₁₄N₂[1]

Molecular Weight 150.22 g/mol [1]

Appearance Colorless to light yellow clear liquid.[3]

Boiling Point 162 °C at 20 mmHg[4]

Density 1 g/mL at 25 °C[4]

Flash Point 95 °C (203 °F) - closed cup[4]

Refractive Index n20/D 1.54 (lit.)[4]

Operational and Disposal Plans
Adherence to the following procedures is essential for ensuring laboratory safety and

maintaining experimental integrity.

Handling Procedures
Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for N-
Benzylethylenediamine.

Work in a Ventilated Area: All work should be conducted in a well-ventilated chemical fume

hood.[5]

Use Appropriate Tools: Utilize appropriate tools, such as pipettes with bulbs or spatulas, to

handle the chemical and avoid direct contact.[2]

Container Management: Keep containers tightly closed when not in use.

Avoid Incompatible Materials: Keep away from strong oxidizing agents, strong acids, acid

anhydrides, acid chlorides, and chloroformates.[6]

Storage Procedures
Location: Store N-Benzylethylenediamine in a cool, dry, and well-ventilated area.[2]
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Cabinet: Store in a designated corrosives cabinet below eye level.[2]

Container: Ensure the container is properly labeled and tightly sealed.

Separation: Keep away from incompatible materials.[5]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.

Waste Collection:

Primary Container: Collect waste N-Benzylethylenediamine in a dedicated, chemically

resistant container (e.g., a high-density polyethylene or glass bottle) with a secure, leak-

proof lid.[7]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

name "N-Benzylethylenediamine," and the appropriate hazard pictograms (e.g.,

corrosive).[7]

Final Disposal:

Licensed Vendor: The sealed and labeled hazardous waste container must be handed

over to a licensed hazardous waste disposal company.[7] Your institution's Environmental

Health and Safety (EHS) department will have established procedures for this.

Prohibited Methods:

DO NOT pour N-Benzylethylenediamine down the drain.[7]

DO NOT dispose of it in regular trash.[7]

DO NOT allow it to evaporate in a fume hood.[7]

First Aid Measures
Immediate medical attention is required for any exposure.
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration.[5]

If on Skin (or hair): Immediately remove all contaminated clothing. Rinse skin with

water/shower for at least 15 minutes.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[5]

If Swallowed: Rinse mouth. DO NOT induce vomiting.[5]

Experimental Workflow Visualization
The following diagram illustrates the procedural flow for safely handling N-
Benzylethylenediamine in a laboratory setting.
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Safe Handling Workflow for N-Benzylethylenediamine
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Caption: A workflow diagram for the safe handling of N-Benzylethylenediamine.
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The following diagram illustrates the procedural flow for responding to a chemical spill involving

N-Benzylethylenediamine.

Chemical Spill Response for N-Benzylethylenediamine
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Caption: A response workflow for a spill of N-Benzylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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